N-(4-bromophenyl)-2-(3-methylphenyl)acetamide

• Molecular Formula: C15H14BrNO
• Molecular Weight: 304.18 g/mol
• IUPAC Name: N-(4-bromophenyl)-2-(3-methylphenyl)acetamide
• InChI: InChI=1S/C15H14BrNO/c1-11-3-2-4-12(9-11)10-15(18)17-14-7-5-13(16)6-8-14/h2-9H,10H2,1H3,(H,17,18)
• InChI Key: DHRHUPKUOFQILA-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)CC(=O)NC2=CC=C(C=C2)Br

Description

N-(4-bromophenyl)-2-(3-methylphenyl)acetamide, also known as bromadol, is a highly potent synthetic opioid analgesic. It was first synthesized in 1976 by a team of researchers at the Free University of Berlin, Germany. Bromadol has been found to be 10,000 times more potent than morphine and has a longer duration of action. Due to its high potency and long duration of action, it has been investigated for its potential use in the treatment of chronic pain.

Mechanism of Action

Bromadol acts as a potent agonist at the mu-opioid receptor, which is the primary target for most opioids. It also has activity at the delta and kappa opioid receptors. Activation of the mu-opioid receptor by N-(4-bromophenyl)-2-(3-methylphenyl)acetamide leads to the inhibition of neurotransmitter release, resulting in the suppression of pain signals.
Biochemical and Physiological Effects
Bromadol has been found to produce analgesia, sedation, and respiratory depression in animal models and humans. It has also been found to produce dose-dependent effects on gastrointestinal motility and cardiovascular function. Bromadol has been shown to have a longer duration of action compared to other opioids, which may be due to its slower metabolism and elimination.

Advantages and Limitations for Lab Experiments

Bromadol has several advantages for use in lab experiments. It is highly potent, which allows for the use of smaller doses and reduces the amount of drug needed for experiments. It also has a longer duration of action, which reduces the frequency of dosing. However, its high potency and long duration of action may also pose a risk for overdose and respiratory depression, which must be carefully monitored.

Future Directions

There are several potential future directions for research on N-(4-bromophenyl)-2-(3-methylphenyl)acetamide. One area of interest is its potential use in the treatment of chronic pain, particularly in patients who have developed tolerance to other opioids. Another area of interest is its potential use in the treatment of opioid addiction, as it has been found to have a lower potential for abuse and dependence compared to other opioids. Further research is also needed to determine the safety and efficacy of N-(4-bromophenyl)-2-(3-methylphenyl)acetamide in humans, particularly in the long-term.

Synthesis Methods

The synthesis of N-(4-bromophenyl)-2-(3-methylphenyl)acetamide involves the reaction of 4-bromoaniline with 3-methylbenzoyl chloride in the presence of a base, such as potassium carbonate. The resulting product is then reduced using a reducing agent, such as sodium borohydride, to yield the final product, N-(4-bromophenyl)-2-(3-methylphenyl)acetamide.

Scientific Research Applications

Bromadol has been studied for its potential use as an analgesic in the treatment of chronic pain. It has been found to be effective in animal models of chronic pain and has shown promise in early clinical trials. Bromadol has also been investigated for its potential use in the treatment of opioid addiction, as it has been found to have a lower potential for abuse and dependence compared to other opioids.